6-chloro-N,2-dimethyl-N-(thiolan-3-yl)pyrimidin-4-amine

• IUPAC Name: 6-chloro-N,2-dimethyl-N-(thiolan-3-yl)pyrimidin-4-amine
• InChI: InChI=1S/C10H14ClN3S/c1-7-12-9(11)5-10(13-7)14(2)8-3-4-15-6-8/h5,8H,3-4,6H2,1-2H3
• InChI Key: VMCNBPZGMIQWCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)N(C)C2CCSC2
• Molecular Formula: C10H14ClN3S
• Molecular Weight: 243.76 g/mol

Description

6-Chloro-N,2-dimethyl-N-(thiolan-3-yl)pyrimidin-4-amine, also known as 6-chloro-N-methyl-N-(thiolan-3-yl)pyrimidin-4-amine, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been used in a variety of laboratory experiments, and has been found to have a number of biochemical and physiological effects.

Scientific Research Applications

Antifungal Applications

The synthesis and investigation of pyrimidin-derivatives, including compounds similar to 6-chloro-N,2-dimethyl-N-(thiolan-3-yl)pyrimidin-4-amine, have shown promising antifungal effects against significant types of fungi such as Aspergillus terreus and Aspergillus niger. These compounds exhibit potential as antifungal agents due to their effective inhibition of fungal growth, highlighting their relevance in addressing fungal infections (Jafar et al., 2017).

Antimicrobial and Antitubercular Activities

Research on pyrimidine-azetidinone analogues has indicated their antioxidant, in vitro antimicrobial, and antitubercular activities. These compounds have been synthesized and evaluated against bacterial and fungal strains as well as Mycobacterium tuberculosis, showing that they could serve as a basis for developing new antibacterial and antituberculosis drugs (Chandrashekaraiah et al., 2014).

Antiangiogenic Potential

A study focused on the antiangiogenic effects of synthetic compounds derived from 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine, indicating significant results in energy binding affinity with VEGFR-2 kinase. This suggests that these compounds, including those related to the chemical structure of interest, can be potent antiangiogenic agents, which could have implications for cancer therapy and other diseases related to angiogenesis (Jafar & Hussein, 2021).

Insecticidal and Antibacterial Potential

Synthesis of pyrimidine linked pyrazole heterocyclics and their evaluation for insecticidal and antibacterial potential have shown that such compounds possess activity against Pseudococcidae insects and selected microorganisms. This indicates the potential utility of these compounds in agricultural pest control and in combating bacterial infections (Deohate & Palaspagar, 2020).